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Compound of Interest

Compound Name: 5-Propanoyl-1,3-benzodioxole

CAS No.: 28281-49-4

Cat. No.: B131744

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the Friedel-Crafts acylation of

1,3-benzodioxole with propionyl chloride to synthesize 3',4'-(methylenedioxy)propiophenone.

This compound, also known as 1-(benzo[d][1][2]dioxol-5-yl)propan-1-one, is a valuable

intermediate in the synthesis of various bioactive molecules, pharmaceuticals, and fragrances.

[2]

Introduction
The Friedel-Crafts acylation is a fundamental and widely utilized method for introducing an acyl

group to an aromatic ring.[2][3][4] In the context of 1,3-benzodioxole, an electron-rich aromatic

compound, this reaction proceeds via an electrophilic aromatic substitution mechanism. The

resulting product, 3',4'-(methylenedioxy)propiophenone, serves as a key precursor for the

synthesis of compounds within the methylenedioxyphenethylamine (MDxx) class, such as 3,4-

methylenedioxy-N-methylamphetamine (MDMA), and is also a precursor for the fragrance

Helional®.[2][5] Due to its application in the synthesis of controlled substances, its production

and distribution are regulated in many jurisdictions.[5]
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Reaction and Mechanism
The acylation of 1,3-benzodioxole with propionyl chloride is typically catalyzed by a Lewis acid.

The catalyst enhances the electrophilicity of the propionyl group, facilitating the attack by the

electron-rich benzodioxole ring.

The general reaction is as follows:

1,3-Benzodioxole + Propionyl Chloride --(Catalyst)--> 3',4'-(Methylenedioxy)propiophenone +

HCl

The mechanism involves the formation of a resonance-stabilized acylium ion, which then acts

as the electrophile in the substitution reaction.

Data Presentation
Table 1: Comparison of Catalytic Systems and Reaction
Conditions
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Note: Direct yield for the Zinc Oxide/Zinc Chloride catalyzed reaction was not explicitly stated,

but 311g of product was obtained from 488g of starting 1,3-benzodioxole after recovery of

unreacted material.
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Protocol 1: Acylation using Zinc Oxide and Zinc
Chloride[1]
Materials:

1,3-Benzodioxole (488 g)

Dichloromethane (750 g)

Zinc Oxide (162 g)

Zinc Chloride (27 g)

Propionyl Chloride (370 g)

Procedure:

Charge a 3-liter reaction flask with 1,3-benzodioxole and dichloromethane.

Cool the mixture to 0°C with stirring.

Add Zinc oxide and Zinc chloride to the cooled mixture while maintaining the temperature at

0°C.

Slowly add propionyl chloride to the reaction mixture over 4 hours, ensuring the temperature

is maintained between 0°C and 5°C.

After the addition is complete, continue stirring the reaction mixture for an additional hour to

ensure the acylation is substantially complete.

Perform an aqueous workup to remove zinc salts and propionic acid.

Separate the organic layer and distill to recover unreacted 1,3-benzodioxole.

Further distillation under vacuum will yield the final product, 3',4'-

(methylenedioxy)propiophenone.
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Protocol 2: Acylation using a Heterogeneous Catalyst
(Aquivion) in a Continuous Flow System[2][14]
Materials:

1,3-Benzodioxole

Propionic Anhydride

Aquivion SO3H® catalyst

Batch Procedure (for comparison):

In a reaction vessel, combine 1,3-benzodioxole (2 g, 0.016 mol), propionic anhydride (0.019

mol), and Aquivion SO3H® (approx. 0.14 g).

Heat the mixture to 120°C and stir for 1 hour.

Cool the mixture and filter to recover the catalyst.

Continuous Flow Procedure:

Pack a reactor column with the Aquivion SO3H® catalyst (0.50 g).

Use syringe pumps to flow 1,3-benzodioxole and propionic anhydride through the packed

bed reactor.

Control the molar ratio of the reactants and the residence time by adjusting the flow rates.

Set the reaction temperature to 100°C. A residence time of 30 minutes has been shown to

give good conversion and selectivity.[2][6][7][8][9]

Collect the product stream at a steady state. The unreacted 1,3-benzodioxole can be

separated by distillation and recycled.[2][7][8][9]
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Friedel-Crafts Acylation Mechanism
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Friedel-Crafts Acylation of 1,3-Benzodioxole

Step 1: Formation of Acylium Ion

Step 2: Electrophilic Attack

Step 3: Deprotonation
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Caption: Mechanism of the Friedel-Crafts Acylation.

Experimental Workflow for Protocol 1
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Workflow for Acylation using Zinc Oxide/Chloride

Start

Charge 1,3-Benzodioxole and Dichloromethane
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Add Zinc Oxide and Zinc Chloride

Add Propionyl Chloride (0-5°C, 4h)

Stir for 1 hour

Aqueous Workup

Separate Organic Layer

Distill to Recover Unreacted Starting Material

Vacuum Distill to Obtain Product

End
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Caption: Experimental workflow for Protocol 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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